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Compound of Interest

Compound Name: losan

Cat. No.: B078828

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the effective use of losan, an iodine-based
sanitizer. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed
experimental protocols, and key data to ensure optimal bactericidal activity in your
experiments.

Frequently Asked Questions (FAQs)

Q1: What is losan and what are its active ingredients?

losan is an iodine-based sanitizer cleaner. Its primary active ingredients are a
nonylphenoxypolyethoxyethanol-iodine complex (1.75%) and phosphoric acid (15.95%).[1] It is
effective against a broad spectrum of animal pathogenic bacteria, including both gram-positive
and gram-negative vegetative cells.[1][2] Please be aware that the U.S. EPA registration for
losan was canceled on July 20, 2021.[1]

Q2: What is the mechanism of action of losan?

The bactericidal activity of losan is attributed to the release of free iodine.[3][4] This free iodine
rapidly penetrates the cell wall of microorganisms.[2][5] Once inside, it disrupts essential
cellular functions by oxidizing key molecules. This includes the oxidation of nucleotides and
amino acids, which leads to the denaturation and deactivation of proteins and nucleic acids
(DNA/RNA).[3][6][7] lodine also interferes with the electron transport chain, a critical pathway
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for cellular energy production.[7] This multi-faceted attack makes it difficult for bacteria to
develop resistance.

Q3: What are the key factors that influence the bactericidal efficacy of losan?
Several factors can impact the effectiveness of losan:

o Concentration: Higher concentrations of available iodine generally lead to more potent
bactericidal activity. However, there is an optimal range, and excessively high concentrations
may not provide additional benefits.[8]

o Contact Time: A sufficient contact time is crucial for the disinfectant to penetrate and kill the
bacteria. A minimum of 5 minutes is often recommended, but this can vary depending on the
target microorganism and other conditions.[9]

o Temperature: Increased temperature can enhance the killing activity of iodophors. However,
temperatures above 50°C (122°F) may cause the iodine to vaporize, reducing its efficacy
and potentially causing corrosion.[2][10]

e pH: lodophors like losan are most effective in acidic conditions, which is consistent with the
presence of phosphoric acid in its formulation.[2][10]

o Organic Load: The presence of organic matter, such as soil, blood, or proteins, can reduce
the effectiveness of losan by reacting with the free iodine and making it unavailable for
bactericidal action.[10]

o Water Hardness: While some disinfectants are negatively affected by hard water, iodophors
are generally less susceptible.[2]

Q4: Can losan be used on all types of surfaces?

losan is suitable for many hard surfaces found in laboratory, dairy, and food processing
environments.[1][4] However, it can be corrosive and may stain certain materials, particularly
some plastics and metals like silver and copper, with prolonged contact.[2][10] It is always
recommended to test on a small, inconspicuous area first.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent or poor

bactericidal activity

Incorrect Concentration: The

"use dilution" may be too low.

Verify the dilution calculations
and ensure accurate
preparation. Consider
increasing the concentration
within the recommended

range.

Insufficient Contact Time: The
exposure time may be too

short for the target organism.

Increase the contact time
according to established
protocols or experimental
validation. A minimum of 5

minutes is a general guideline.

El

Presence of Organic Matter:
Surfaces may not be
thoroughly cleaned before

disinfection.

Pre-clean all surfaces to
remove organic soil before

applying losan.

Incorrect pH: The pH of the
prepared solution may be too
high (alkaline).

Ensure the water used for
dilution does not have an
unusually high pH. The acidic
formulation of losan should

typically create an optimal pH.

[2]

Low Temperature: The working
temperature may be too low,
reducing the disinfectant's

activity.

Perform disinfection at room
temperature or slightly warmer,
but do not exceed 50°C
(122°F).[2][10]

Staining of surfaces or

equipment

Material Incompatibility: The
surface material is susceptible

to staining by iodine.

Test losan on a small area first.
For sensitive materials,
consider a different type of

disinfectant.
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) ) Use the recommended
High Concentration: The losan o ) )
o dilution. Higher concentrations
solution is too concentrated. ) ) o
increase the risk of staining.

] o Avoid prolonged contact with
Material Incompatibility: The ] )
) ) susceptible metals like copper
_ metal is not resistant to the } ]
Corrosion of metal surfaces o o and silver.[10] Rinse
acidic and oxidative nature of _
thoroughly after the required
losan. )
contact time.

High Temperature: Elevated Use losan at recommended
temperatures can increase the  temperatures and avoid use in

corrosive effects of losan. hot water systems.[2][10]

Data on losan and lodophor Efficacy

The following tables summarize key quantitative data for the use of iodophor disinfectants.

Table 1: Recommended Concentrations of Available lodine

Recommended Concentration (ppm of

Application . o
available iodine)
Sanitizing 25 ppm
Disinfecting 75 ppm
General Use 100 ppm
Source:[8]

Table 2: Bactericidal Spectrum of lodophors
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Microorganism Type Efficacy
Gram-Positive Bacteria Effective
Gram-Negative Bacteria Effective
Mycobacteria Effective
Viruses Effective against many types
Fungi Effective

Poor activity at standard concentrations and

Bacterial Spores .
contact times

Source:[2][7][10]

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC)

This protocol determines the lowest concentration of losan that inhibits the visible growth of a
specific bacterium.

Materials:

e losan solution

o Target bacterial culture in logarithmic growth phase

 Sterile Mueller-Hinton Broth (MHB) or other suitable growth medium
o Sterile 96-well microtiter plates

o Pipettes and sterile tips

e Incubator

Procedure:
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e Prepare losan Dilutions: Perform a serial two-fold dilution of the losan solution in MHB
across the wells of a 96-well plate. The concentration range should be chosen based on
expected efficacy.

 Inoculate Bacteria: Add a standardized aliquot of the prepared bacterial suspension to each
well, achieving a final concentration of approximately 5 x 105 CFU/mL.

o Controls: Include a positive control (broth and bacteria without losan) and a negative control
(broth only) on each plate.

 Incubation: Incubate the plate at the optimal temperature for the test organism (e.g., 37°C)
for 18-24 hours.

o Read Results: Observe the wells for turbidity (cloudiness), which indicates bacterial growth.
The MIC is the lowest concentration of losan in a well that shows no visible growth.[11]

Protocol 2: Determination of Minimum Bactericidal
Concentration (MBC)

This protocol determines the lowest concentration of losan that kills 99.9% of the initial
bacterial inoculum.

Materials:

Results from the MIC test

Sterile agar plates (e.g., Tryptic Soy Agar)

Sterile pipette and tips

Cell spreader
Procedure:

e Subculture from MIC Plate: Following the MIC determination, take a small aliquot (e.g., 10-
100 pL) from each well that showed no visible growth (the MIC well and more concentrated

wells).
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e Plate Inoculum: Spread the aliquot evenly onto a sterile agar plate.

 Incubation: Incubate the plates at the optimal temperature for the test organism for 18-24
hours.

e Determine MBC: The MBC is the lowest concentration of losan that results in no colony
growth on the agar plate, indicating a 99.9% or greater reduction in the initial bacterial count.
[12]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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